BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-
Bromoisobutyryl Bromide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Bromobutyryl bromide

Cat. No.: B1266778

CAS Number: 20769-85-1 Synonyms: a-Bromoisobutyryl bromide, 2-Bromo-2-methylpropionyl
bromide

This technical guide provides comprehensive information on 2-Bromoisobutyryl bromide, a
versatile reagent widely utilized in organic synthesis and polymer chemistry. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
data, experimental protocols, and safety guidelines.

Physicochemical Properties

2-Bromoisobutyryl bromide is a colorless to pale yellow liquid with a strong, pungent odor.[1] It
is a highly reactive compound, primarily used as an initiator in controlled radical polymerization
and as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2]
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Property Value Reference
Molecular Formula CaHeBr20 [1112]
Molecular Weight 229.90 g/mol [1][2]
Appearance Colorless to light yellow liquid [11[2]

Odor Pungent [1112]
Boiling Point 162-164 °C [1][3]
Density ~1.86 g/cm?3 at 25°C [1]

Refractive Index (n2°/D)

1.507 - 1.520

[1]14]

Solubility

Soluble in ether, benzene,
chloroform, carbon
tetrachloride.[1] Reacts

violently with water.[1]

Synthesis

The most established method for synthesizing 2-Bromoisobutyryl bromide is the Hell-Volhard-

Zelinsky (HVZ) reaction, which involves the a-bromination of isobutyric acid.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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